Lipophilicity vs. Unsubstituted Analog
4-Ethyl-N-(thiazol-2-ylmethyl)aniline exhibits a calculated logP of 2.86, indicating moderate lipophilicity . This value is significantly higher than the unsubstituted analog N-(thiazol-2-ylmethyl)aniline (CAS 16733-91-8), which has a reported logP of approximately 2.03 [1]. The addition of the 4-ethyl group on the aniline ring increases lipophilicity by approximately 0.83 logP units, corresponding to a roughly 6.8-fold increase in the partition coefficient between octanol and water.
| Evidence Dimension | Lipophilicity (logP) |
|---|---|
| Target Compound Data | 2.86 (calculated) |
| Comparator Or Baseline | N-(thiazol-2-ylmethyl)aniline (CAS 16733-91-8), logP ~2.03 (calculated) |
| Quantified Difference | ΔlogP ≈ +0.83 |
| Conditions | In silico prediction; vendor-reported calculated logP values |
Why This Matters
Lipophilicity is a critical determinant of membrane permeability, solubility, and non-specific binding; a difference of ~0.8 logP units is substantial and can significantly influence a compound's behavior in cell-based assays and its pharmacokinetic profile, making the choice of the 4-ethyl analog crucial for structure-activity relationship (SAR) studies.
- [1] Chemsrc. N-(Thiazol-2-ylmethyl)aniline (CAS 16733-91-8) properties. View Source
